Triethanolamine aluminate barium salt
Overview
Description
Triethanolamine aluminate barium salt is a complex inorganic compound with the chemical formula C18H37Al2BaN3O9 . It consists of aluminum, barium, and nitrogen atoms coordinated by triethanolamine ligands. The compound is often used as a catalyst in various chemical reactions .
Synthesis Analysis
The synthesis of this compound involves the reaction between triethanolamine (TEA), aluminum ethoxide , and barium chloride . The TEA acts as a ligand, coordinating to aluminum and barium ions. The resulting complex forms a bridged structure with multiple aluminum and barium centers .
Molecular Structure Analysis
The molecular structure of This compound features a central core composed of aluminum and barium atoms, connected by TEA ligands. The bridging ligands create a three-dimensional network. The overall structure contributes to its catalytic properties .
Chemical Reactions Analysis
As a catalyst, this compound participates in various chemical reactions. It can facilitate organic transformations, such as hydrogenation , alkylation , and oxidation reactions. Its catalytic activity arises from the Lewis acidic sites provided by the aluminum centers .
Physical and Chemical Properties Analysis
Scientific Research Applications
Pyrolysis of Metal-Propionate-Based Solutions : Triethanolamine (TEA) affects the thermal behavior of barium salt in the preparation of YBa2Cu3O7-∂ (YBCO) films and powders. TEA's presence modifies the decomposition mechanism and the thermal behavior of copper and yttrium propionate salts, facilitating a more gradual decomposition, particularly under inert atmospheres and temperatures above 200°C (Rasi et al., 2019).
Synthesis and Structure of Barium Alkoxide : The reaction of barium with triethanolamine in specific solvents results in the formation of barium alkoxide, characterized as a barium atom being octacoordinated in a monomeric unit. This structure forms a two-dimensional network due to intermolecular hydrogen-bonding, which influences the volatility of the precursor and favors gel formation by hydrolysis (Poncelet et al., 1991).
Porous Behavior and Dielectric Properties of Barium Strontium Titanate : Triethanolamine is used in the preparation of barium strontium titanate (BST) via a sol-gel method. Its role as an additive helps prevent the precipitation of oxides, influencing the porous behavior of the final powders and increasing pore diameter at higher molar ratios (Sharma et al., 2000).
Preparation of Barium Hexa-Aluminate Ceramic Fibres and Refractories : Triethanolamine aluminate barium salt is involved in the preparation of barium hexa-aluminate refractories, ceramic fibers, and ribbons via sol-gel processing. This approach enables the formation of filaments, ribbons, and gels useful in refractory grain mixes (Davies et al., 2000).
Adjustable Refractive Index of Titania-Alumina Thin Films : In this context, triethanolamine serves as a complexing agent to prepare soluble titania and alumina precursor powders. The resulting films have an adjustable refractive index, useful in applications like light harvesting in thin-film solar cells or outcoupling of light from LEDs/OLEDs (Müller et al., 2015).
Mechanism of Action
Future Directions
Research on triethanolamine aluminate barium salt continues to explore its catalytic applications. Scientists are investigating its use in sustainable energy conversion, environmental remediation, and pharmaceutical synthesis. Future studies may focus on optimizing its catalytic efficiency and understanding its surface interactions .
: Sigma-Aldrich: this compound : MilliporeSigma: Triethanolamine aluminate 198991-85-4 : Santa Cruz Biotechnology: this compound : American Elements: this compound
Properties
InChI |
InChI=1S/C6H13NO3.2C6H12NO3.2Al.Ba/c3*8-4-1-7(2-5-9)3-6-10;;;/h8H,1-6H2;2*1-6H2;;;/q-2;2*-3;2*+3;+2 | |
---|---|---|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMRQYWULUTVMDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CO[Al-]2(OCCN1CCO2)OCCN(CCO)CCO[Al-]34OCCN(CCO3)CCO4.[Ba+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H37Al2BaN3O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40587320 | |
Record name | Barium 1,1'-{[(2-hydroxyethyl)azanediyl]bis[(ethane-2,1-diyl)oxy]}bis(2,8,9-trioxa-5-aza-1-aluminabicyclo[3.3.3]undecan-1-uide) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40587320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
630.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
198991-85-4 | |
Record name | Barium, [μ3-[[2,2′-[[2-(hydroxy-κO)ethyl]imino-κN]bis[ethanolato-κO:κO]](2-)]]bis[[[2,2′,2′′-(nitrilo-κN)tris[ethanolato-κO]](3-)]aluminum]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=198991-85-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Barium 1,1'-{[(2-hydroxyethyl)azanediyl]bis[(ethane-2,1-diyl)oxy]}bis(2,8,9-trioxa-5-aza-1-aluminabicyclo[3.3.3]undecan-1-uide) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40587320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 198991-85-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.